3-Guanidinopropionic acid 3-Guanidinopropionic acid 3-guanidinopropanoic acid is a guanidine compound bearing an N-(2-carboxyethyl) substituent. It is a creatine analogue that has been found to decreases plasma glucose levels It has a role as a hypoglycemic agent. It is functionally related to a propionic acid. It is a tautomer of a 3-guanidinopropanoic acid zwitterion.
RGX-202 is a recombinant AAV8 that contains a vector genome encoding a miniaturized dystrophin protein (microdystrophin).
Ompenaclid is an orally available, small molecule inhibitor of the creatine transporter, solute carrier family 6, member 8 (SLC6a8), with potential antineoplastic activity. Upon oral administration, ompenaclid inhibits phosphocreatine uptake by SLC6a8, thereby reducing intracellular levels of phosphocreatine available for ATP synthesis in tumor cells. SLC6a8 is overexpressed in some cancer types and inhibition of its activity may potentially limit tumor cell growth and metastasis.
Brand Name: Vulcanchem
CAS No.: 353-09-3
VCID: VC21100999
InChI: InChI=1S/C4H9N3O2/c5-4(6)7-2-1-3(8)9/h1-2H2,(H,8,9)(H4,5,6,7)
SMILES: C(CN=C(N)N)C(=O)O
Molecular Formula: C4H9N3O2
Molecular Weight: 131.13 g/mol

3-Guanidinopropionic acid

CAS No.: 353-09-3

Cat. No.: VC21100999

Molecular Formula: C4H9N3O2

Molecular Weight: 131.13 g/mol

* For research use only. Not for human or veterinary use.

3-Guanidinopropionic acid - 353-09-3

Specification

Description 3-guanidinopropanoic acid is a guanidine compound bearing an N-(2-carboxyethyl) substituent. It is a creatine analogue that has been found to decreases plasma glucose levels It has a role as a hypoglycemic agent. It is functionally related to a propionic acid. It is a tautomer of a 3-guanidinopropanoic acid zwitterion.
RGX-202 is a recombinant AAV8 that contains a vector genome encoding a miniaturized dystrophin protein (microdystrophin).
Ompenaclid is an orally available, small molecule inhibitor of the creatine transporter, solute carrier family 6, member 8 (SLC6a8), with potential antineoplastic activity. Upon oral administration, ompenaclid inhibits phosphocreatine uptake by SLC6a8, thereby reducing intracellular levels of phosphocreatine available for ATP synthesis in tumor cells. SLC6a8 is overexpressed in some cancer types and inhibition of its activity may potentially limit tumor cell growth and metastasis.
CAS No. 353-09-3
Molecular Formula C4H9N3O2
Molecular Weight 131.13 g/mol
IUPAC Name 3-(diaminomethylideneamino)propanoic acid
Standard InChI InChI=1S/C4H9N3O2/c5-4(6)7-2-1-3(8)9/h1-2H2,(H,8,9)(H4,5,6,7)
Standard InChI Key KMXXSJLYVJEBHI-UHFFFAOYSA-N
SMILES C(CN=C(N)N)C(=O)O
Canonical SMILES C(CN=C(N)N)C(=O)O
Appearance Assay:≥98%A crystalline solid

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator